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Compound of Interest

Compound Name: Thorium iodide

Cat. No.: B1596459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
various thorium iodide species. The information is compiled from critically reviewed data and
is intended to be a valuable resource for researchers in relevant fields. This document
summarizes key quantitative data in structured tables, details experimental methodologies for
the determination of these properties, and provides visualizations of synthetic pathways and
experimental workflows.

Quantitative Thermodynamic Data

The thermodynamic properties of solid and gaseous thorium iodide species are crucial for
understanding their stability and reactivity at different temperatures. The following tables
summarize the standard enthalpy of formation (AfH?), standard molar entropy (S°), and heat
capacity (Cp°) for Thlz, This, and Thla in their solid states, as well as for the gaseous species
Thl, Thiz, This, and Thla.

Table 1: Thermodynamic Properties of Solid Thorium
lodides at 298.15 K
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S° C p.°
. AfH°
Species Formula State (J-K-*mol—* (J-K~*-mol—*
(kJ-mol—?)
) )
Thorium
o Thiz cr -377+25 163 + 8 785+2.0
Diiodide
Thorium
o This cr -544 + 25 205 + 15 102.5 + 4.0
Triiodide
Thorium
o Thla cr -662.0+1.8 240.2+£5.0 126.17 £ 2.5
Tetraiodide

cr = crystalline solid

Table 2: Thermodynamic Properties of Gaseous Thorium
lodides at 298.15 K

S° C p.°
. AfH°
Species Formula State (J-K-*mol—* (J-K~*-mol—*
(kJ-mol—?)
) )
Thorium
o Thi g 163+ 15 275.1+£2.0 36.8
Monoiodide
Thorium
o Thiz g -103 + 15 358.5+3.0 56.6
Diiodide
Thorium
o This g -349 + 20 425.0+5.0 71.1
Triiodide
Thorium
o Thla g -455.2+5.0 473.4+6.0 80.8
Tetraiodide
g =gas

Experimental Protocols

The determination of the thermodynamic properties of actinide halides, such as thorium
iodides, requires specialized experimental techniques due to their reactivity and, in many
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cases, radioactivity. The primary methods employed are solution calorimetry and Knudsen
effusion mass spectrometry.

Solution Calorimetry (for Enthalpy of Formation)

Solution calorimetry is a key method for determining the standard enthalpy of formation of solid
thorium iodide compounds.

Methodology:

o Sample Preparation: High-purity, stoichiometric thorium iodide compounds are synthesized.
For example, thorium tetraiodide (Thls) can be prepared by the direct reaction of high-purity
thorium metal with excess iodine in a sealed, evacuated quartz tube at approximately 500°C.
The product is then purified by sublimation.

o Calorimeter Setup: A precision isoperibol or adiabatic solution calorimeter is used. The
reaction vessel within the calorimeter is typically made of a material resistant to the corrosive
nature of the reactants and products, such as tantalum or glass.

» Enthalpy of Solution Measurement: A precisely weighed sample of the thorium iodide is
dissolved in a suitable solvent within the calorimeter. For thorium tetraiodide, a common
solvent is an aqueous hydrochloric acid solution (e.g., 1 M HCI or 6 M HCI). The heat change
(q) associated with the dissolution process is measured by monitoring the temperature
change of the calorimeter system.

o Hess's Law Application: The standard enthalpy of formation is calculated using Hess's law by
combining the measured enthalpy of solution with the known standard enthalpies of
formation of the other reactants and products in the dissolution reaction. This requires a well-
defined thermochemical cycle. For the dissolution of Thla(s) in an aqueous medium, the
cycle would involve the enthalpies of formation of the aqueous thorium and iodide ions.

Knudsen Effusion Mass Spectrometry (for Vapor
Pressures and Enthalpies of Sublimation)

Knudsen effusion mass spectrometry (KEMS) is a powerful technique for studying the
thermodynamics of vaporization of low-volatility substances like thorium iodides.
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Methodology:

e Knudsen Cell: A small, weighed amount of the thorium iodide sample is placed in a
Knudsen cell. This is a small, inert container (often made of molybdenum, tungsten, or
tantalum) with a very small, sharp-edged orifice in the lid.

e High Vacuum and Heating: The Knudsen cell is placed within a high-vacuum chamber and is
heated to a precise, stable temperature. Inside the cell, equilibrium is established between
the condensed phase (solid or liquid) and the vapor phase.

o Molecular Effusion: A molecular beam of the vapor effuses through the orifice without
disturbing the equilibrium inside the cell.

o Mass Spectrometry: The effusing molecular beam is directed into the ion source of a mass
spectrometer. The vapor species are ionized (typically by electron impact), and the resulting
ions are separated by their mass-to-charge ratio and detected. This allows for the
identification of the gaseous species present in the vapor.

« Data Analysis: The ion intensities are proportional to the partial pressures of the
corresponding species in the Knudsen cell. By measuring the ion intensities as a function of
temperature, the vapor pressure of each species can be determined using the Clausius-
Clapeyron equation. This data can then be used to calculate the enthalpy and entropy of
sublimation or vaporization.

Visualizations
Synthesis Pathways of Thorium lodides

The following diagram illustrates the primary synthesis routes for thorium di-, tri-, and
tetraiodide.
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Thorium Metal (Th)

Thermal Decomposition

Thorium Tetraiodide (Thla)
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« To cite this document: BenchChem. [Thermodynamic Properties of Thorium lodide Species:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596459#thermodynamic-properties-of-thorium-
iodide-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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